Cas no 2092861-81-7 (6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde)

• Product Name: 6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde
• CAS No: 2092861-81-7
• MF: C₈H₄BrF₃O
• MW: 253.015972137451
• CID: 5056021
• Update Time: 2025-05-17

6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde

• Inchi： 1S/C8H4BrF3O/c9-6-2-1-4(8(11)12)7(10)5(6)3-13/h1-3,8H
• InChI Key： NIYWELFYYPPGDU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=C(C=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde

Comprehensive Overview of 6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde (CAS No. 2092861-81-7)

6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde (CAS No. 2092861-81-7) is a highly specialized fluorinated aromatic aldehyde that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the fluorobenzaldehyde core, make it a valuable building block for designing bioactive compounds with enhanced stability and selectivity.

In recent years, the demand for fluorinated organic compounds like 6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential to modulate enzyme inhibition and receptor binding, which aligns with current trends in precision medicine. The compound’s halogenated and fluorinated moieties contribute to its lipophilicity, a property highly sought after in the development of CNS-targeting therapeutics.

The synthesis of 6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde involves multi-step organic transformations, often starting from commercially available benzaldehyde derivatives. Key steps include electrophilic bromination and difluoromethylation, which require precise control to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate the compound’s identity, addressing the growing industry emphasis on quality control in fine chemicals.

From an industrial perspective, 6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic fluorination and solvent-free reactions have been explored to minimize environmental impact, reflecting broader societal concerns about chemical sustainability. These advancements resonate with the increasing popularity of search queries like "eco-friendly fluorination methods" and "sustainable halogenation techniques."

Another area of interest is the compound’s role in agrochemical innovation. Its structural motifs are found in pesticide intermediates, where the introduction of fluorine atoms enhances bioactivity and environmental persistence. This aligns with global discussions on crop protection and food security, making it a relevant topic for researchers searching for "next-gen agrochemical scaffolds."

In summary, 6-Bromo-3-(difluoromethyl)-2-fluorobenzaldehyde (CAS No. 2092861-81-7) exemplifies the intersection of cutting-edge chemistry and practical applications. Its versatility in medicinal chemistry, material design, and agrochemical development ensures its continued relevance in scientific literature and industrial workflows. As research progresses, this compound is poised to remain a focal point for innovations in fluorine chemistry and molecular engineering.